1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide

• IUPAC Name: 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C14H15FN2O/c1-10-4-5-11(15)8-12(10)17-13(18)14(9-16)6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3,(H,17,18)
• InChI Key: PRVFOMMOEFSWNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)C2(CCCC2)C#N
• Molecular Formula: C14H15FN2O
• Molecular Weight: 246.28 g/mol

Description

1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide, also known as BMS-986177, is a chemical compound that belongs to the class of small molecule drugs. It has been extensively researched for its potential use in treating various diseases, including cancer and inflammatory disorders.

Mechanism of Action

1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide works by inhibiting the activity of a protein called Bruton's tyrosine kinase (BTK), which plays a key role in the development and activation of immune cells. By inhibiting BTK, 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide can reduce the activity of immune cells, thereby reducing inflammation and preventing the growth of cancer cells.
Biochemical and Physiological Effects
1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide has been shown to have several biochemical and physiological effects, including reducing the activity of immune cells, reducing inflammation, and preventing the growth of cancer cells. In preclinical studies, 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide has been shown to be well-tolerated and to have a favorable pharmacokinetic profile.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide is its potential use in treating various diseases, including cancer and inflammatory disorders. Furthermore, 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide has been shown to be well-tolerated and to have a favorable pharmacokinetic profile. However, one of the limitations of 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide is the lack of clinical data, which limits its potential use in humans.

Future Directions

There are several future directions for the research and development of 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide. One potential direction is the investigation of its potential use in combination with other drugs for the treatment of cancer and inflammatory disorders. Furthermore, the development of more potent and selective BTK inhibitors could lead to the development of more effective drugs for the treatment of these diseases. Additionally, the investigation of the potential use of 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide in other diseases, such as autoimmune diseases, could lead to the development of new treatments for these conditions.

Synthesis Methods

The synthesis of 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide involves several steps, starting from the reaction of 5-fluoro-2-methylbenzoic acid with thionyl chloride to form 5-fluoro-2-methylbenzoyl chloride. The resulting compound is then reacted with cyclopentanone in the presence of sodium hydride to yield 5-fluoro-2-methylcyclopentanone. The final step involves the reaction of 5-fluoro-2-methylcyclopentanone with cyanamide in the presence of sodium methoxide to form 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide.

Scientific Research Applications

1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide has been extensively researched for its potential use in treating various diseases, including cancer and inflammatory disorders. In preclinical studies, 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide has shown promising results in inhibiting the growth of cancer cells and reducing inflammation. Furthermore, 1-cyano-N-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxamide has also been investigated for its potential use in treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.